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Compound of Interest

Compound Name: Chitinovorin B

CAS No.: 95722-76-2

Cat. No.: B1668627 Get Quote

A Note to the Reader: Initial research into "Chitinovorin B" has not yielded specific information

on a compound with this designation. However, significant data is available for a closely related

compound, "Chitinovorin C." It is possible that "Chitinovorin B" is a less common synonym, a

related metabolite, or a misnomer. This guide will proceed by presenting the detailed chemical

structure and properties of Chitinovorin C, which may serve as a valuable proxy or the intended

subject of inquiry. We will refer to the compound as Chitinovorin C throughout this document,

with the understanding that it likely shares a structural family and functional characteristics with

any potential "Chitinovorin B."

Introduction to the Chitinovorins
The Chitinovorins are a class of natural products with notable biological activity. Isolated from

the bacterium Flavobacterium chitinovorum, these compounds are of interest to researchers in

natural product synthesis, medicinal chemistry, and drug discovery. Their complex molecular

architecture and potential therapeutic applications make them a compelling subject for in-depth

study. This guide provides a comprehensive overview of the chemical structure and

physicochemical properties of Chitinovorin C, offering insights for researchers and drug

development professionals.

Chemical Structure and Stereochemistry
Chitinovorin C is a cephalosporin antibiotic. Its core structure is a β-lactam ring fused to a

dihydrothiazine ring, characteristic of the cephalosporin class of antibiotics.
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Molecular Formula: C₁₅H₂₀N₄O₈S[1]

IUPAC Name: (6R,7R)-7-[[(5R)-5-amino-5-carboxypentanoyl]amino]-7-formamido-3-

(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid[1]

The structure of Chitinovorin C is characterized by several key functional groups that contribute

to its chemical reactivity and biological activity:

β-Lactam Ring: A four-membered cyclic amide that is crucial for the antibacterial activity of

cephalosporins. The ring strain makes it susceptible to nucleophilic attack, leading to the

inhibition of bacterial cell wall synthesis.

Dihydrothiazine Ring: A six-membered sulfur-containing ring that, along with the β-lactam

ring, forms the cephem nucleus.

Amino Acid Side Chain: An (R)-5-amino-5-carboxypentanoyl group attached at the C-7

position. This side chain plays a significant role in the antibacterial spectrum and potency.

Formamido Group: Also at the C-7 position, this group influences the molecule's stability and

interaction with bacterial enzymes.

Hydroxymethyl Group: Located at the C-3 position, this group can be modified to alter the

pharmacokinetic properties of the molecule.

Physicochemical Properties
A summary of the key physicochemical properties of Chitinovorin C is presented in the table

below. These properties are essential for understanding its behavior in biological systems and

for the design of potential drug formulations.

Property Value Source

Molecular Weight 416.4 g/mol PubChem[1]

Molecular Formula C₁₅H₂₀N₄O₈S PubChem[1]

CAS Number 95230-98-1 PubChem[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Chitinovorin-C
https://pubchem.ncbi.nlm.nih.gov/compound/Chitinovorin-C
https://pubchem.ncbi.nlm.nih.gov/compound/Chitinovorin-C
https://pubchem.ncbi.nlm.nih.gov/compound/Chitinovorin-C
https://pubchem.ncbi.nlm.nih.gov/compound/Chitinovorin-C
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram: Logical Relationship of Chitinovorin C's Core Components
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Caption: Core structural components of Chitinovorin C.

Biological Activity and Potential Applications
As a member of the cephalosporin family, Chitinovorin C is presumed to exhibit antibacterial

activity. The mechanism of action for cephalosporins involves the inhibition of bacterial

transpeptidases, enzymes essential for the synthesis of the peptidoglycan layer of the bacterial

cell wall. This disruption leads to cell lysis and bacterial death.

The specific biological activity profile of Chitinovorin C, including its spectrum of activity against

different bacterial strains and its potency, would require further experimental investigation. The
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unique substitution pattern at the C-7 position suggests that it may have a distinct profile

compared to other cephalosporins.

Potential applications for Chitinovorin C and its analogs could include:

Development of new antibiotics: To combat the growing problem of antibiotic resistance.

Chemical biology probes: To study the mechanisms of bacterial cell wall synthesis and

antibiotic resistance.

Experimental Protocols
While specific synthesis or isolation protocols for Chitinovorin C are not readily available in the

searched literature, a general workflow for the isolation and characterization of natural products

from bacterial fermentation can be outlined.

Workflow: Isolation and Characterization of a Natural Product
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Caption: General workflow for natural product discovery.

Step-by-Step Methodology:

Fermentation: Culturing of Flavobacterium chitinovorum in a suitable growth medium to

encourage the production of secondary metabolites, including Chitinovorin C.

Extraction: Separation of the culture broth from the bacterial cells. The broth is then

extracted with an organic solvent (e.g., ethyl acetate) to partition the desired compounds into

the organic phase.
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Chromatography: The crude extract is subjected to various chromatographic techniques

(e.g., column chromatography, HPLC) to separate the individual components. Fractions are

collected and monitored for the presence of the target compound.

Spectroscopic Analysis: Pure fractions containing Chitinovorin C are analyzed using nuclear

magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to determine its

chemical structure and molecular weight.

Structure Elucidation: The data from spectroscopic analysis is pieced together to confirm the

planar structure and stereochemistry of the molecule.

Conclusion
Chitinovorin C represents an interesting member of the cephalosporin class of antibiotics. Its

unique structural features warrant further investigation into its biological activity and potential

therapeutic applications. The information provided in this guide serves as a foundational

resource for researchers and drug development professionals interested in exploring the

chemical and biological landscape of the Chitinovorins. Further research is needed to isolate

and characterize "Chitinovorin B" to determine its relationship to Chitinovorin C and its own

unique properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1668627#chemical-structure-and-properties-of-
chitinovorin-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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